Cas no 62604-75-5 (Glycine, N-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-)

Glycine, N-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]- structure
62604-75-5 structure
Product Name:Glycine, N-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-
CAS No:62604-75-5
MF:C13H12N2O4
MW:260.245383262634
CID:438440
PubChem ID:3574936
Update Time:2025-04-19

Glycine, N-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • Glycine, N-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-
    • 2-[(5-methyl-3-phenyl-1,2-oxazole-4-carbonyl)amino]acetic acid
    • DTXSID60393788
    • 3-phenyl-5-methylisoxazole-4-carboxamidoacetic acid
    • 62604-75-5
    • 2-(5-Methyl-3-phenylisoxazole-4-carboxamido)acetic acid
    • Inchi: 1S/C13H12N2O4/c1-8-11(13(18)14-7-10(16)17)12(15-19-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,14,18)(H,16,17)
    • InChI Key: KZBLVNSNSIDIKI-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(NCC(=O)O)=O)C(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 260.07976
  • Monoisotopic Mass: 260.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 92.4Ų

Experimental Properties

  • PSA: 92.43
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